Methyl 7-amino-1H-indazole-3-carboxylate
Overview
Description
“Methyl 7-amino-1H-indazole-3-carboxylate” is an analytical reference standard categorized as a precursor in the synthesis of various synthetic cannabinoids . It has potential applications in the creation of N-benzoylindazole derivatives and analogues as inhibitors of human neutrophil elastase . It’s also used in the preparation of indazole-pyridine based protein kinase/Akt inhibitors .
Synthesis Analysis
A series of indazole derivatives were designed and synthesized by molecular hybridization strategy . These compounds were evaluated for their inhibitory activities against human cancer cell lines . The strategies for synthesis include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
“Methyl 7-amino-1H-indazole-3-carboxylate” is a derivative of indazole, which is a heterocyclic aromatic organic compound. This compound is characterized by a benzene ring fused to a pyrazole ring.Chemical Reactions Analysis
Indazole derivatives are drawing more and more attention in medicinal chemistry as kinase inhibitors . 1H-indazole-3-carboxaldehydes are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles . The general access to this motif is based on the nitrosation of indoles .Physical And Chemical Properties Analysis
“Methyl 1H-indazole-3-carboxylate” has a molecular weight of 176.17 . It is a solid at room temperature and should be stored in a refrigerator .Scientific Research Applications
Antitumor Activity
Indazole derivatives, including “Methyl 7-amino-1H-indazole-3-carboxylate”, have been synthesized and evaluated for their inhibitory activities against human cancer cell lines . These compounds have shown promising results against lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) cell lines . They have the potential to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway .
Medicinal Applications
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications . They have been used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Several recently marketed drugs contain the indazole structural motif .
Reactivity and Spectral Analysis
“Methyl 7-methyl-1H-indazole-3-carboxylate”, as part of the indazole family, shows notable reactivity in alkaline solutions. Methylation of indazoles leads to mixtures of 1- and 2-methyl compounds, with the 1-methyl isomer usually predominating.
Precursor in Synthetic Cannabinoids
“Methyl 7-amino-1H-indazole-3-carboxylate” can be categorized as a precursor in the synthesis of various synthetic cannabinoids . These synthetic cannabinoids are used for research and forensic applications .
Synthetic Approaches
Indazoles, including “Methyl 7-amino-1H-indazole-3-carboxylate”, can be synthesized through various approaches . These include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Inhibitors for Respiratory Diseases
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
Safety and Hazards
Future Directions
Indazole derivatives are gaining attention in medicinal chemistry, particularly as kinase inhibitors . They are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles . Therefore, future research may focus on exploring the potential of these compounds in medicinal chemistry and their applications in the synthesis of various synthetic cannabinoids .
Mechanism of Action
Target of Action
Methyl 7-amino-1H-indazole-3-carboxylate is a type of indazole derivative . Indazole derivatives have been found to bind with high affinity to multiple receptors , making them potential targets for this compound.
Mode of Action
Indazole derivatives have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . This suggests that Methyl 7-amino-1H-indazole-3-carboxylate may interact with its targets in a similar manner.
Biochemical Pathways
Given the potential targets mentioned above, it is plausible that this compound may affect pathways related to cell volume regulation and cell cycle control .
Result of Action
Indazole derivatives have been reported to have antitumor activity , suggesting that Methyl 7-amino-1H-indazole-3-carboxylate may have similar effects.
properties
IUPAC Name |
methyl 7-amino-2H-indazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-14-9(13)8-5-3-2-4-6(10)7(5)11-12-8/h2-4H,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMTABFYHMWUSHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=C(C2=NN1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201273719 | |
Record name | Methyl 7-amino-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201273719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-amino-1H-indazole-3-carboxylate | |
CAS RN |
660823-37-0 | |
Record name | Methyl 7-amino-1H-indazole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=660823-37-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 7-amino-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201273719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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